Cas no 1526218-05-2 (2,4-difluoro-1-(1-isocyanatocyclopentyl)benzene)

• Product Name: 2,4-difluoro-1-(1-isocyanatocyclopentyl)benzene
• CAS No: 1526218-05-2
• MF: C₁₂H₁₁F₂NO
• MW: 223.218650102615
• MDL: MFCD26688352
• CID: 5151423
• PubChem ID: 83412164
• Update Time: 2025-05-24

2,4-difluoro-1-(1-isocyanatocyclopentyl)benzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 2,4-difluoro-1-(1-isocyanatocyclopentyl)-
• 2,4-difluoro-1-(1-isocyanatocyclopentyl)benzene

• MDL： MFCD26688352
• Inchi： 1S/C12H11F2NO/c13-9-3-4-10(11(14)7-9)12(15-8-16)5-1-2-6-12/h3-4,7H,1-2,5-6H2
• InChI Key： ZRILOBXZEUJFFC-UHFFFAOYSA-N
• SMILES： C1(C2(N=C=O)CCCC2)=CC=C(F)C=C1F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 2,4-difluoro-1-(1-isocyanatocyclopentyl)benzene

Recent Advances in the Study of 2,4-Difluoro-1-(1-Isocyanatocyclopentyl)Benzene (CAS: 1526218-05-2)

2,4-Difluoro-1-(1-isocyanatocyclopentyl)benzene (CAS: 1526218-05-2) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique isocyanate functional group and cyclopentyl benzene structure, has shown potential in various applications, including drug discovery and material science. Recent studies have focused on its synthesis, reactivity, and potential biological activities, making it a compound of interest for researchers aiming to develop novel therapeutic agents.

The synthesis of 2,4-difluoro-1-(1-isocyanatocyclopentyl)benzene has been optimized in recent years, with advancements in catalytic methods and green chemistry approaches. Researchers have reported high-yield synthetic routes that minimize byproducts and enhance the purity of the final product. These improvements are critical for scaling up production and ensuring the compound's suitability for pharmaceutical applications. Additionally, studies have explored the compound's stability under various conditions, providing valuable insights for its storage and handling in laboratory and industrial settings.

In the realm of drug discovery, 2,4-difluoro-1-(1-isocyanatocyclopentyl)benzene has been investigated as a potential building block for the development of small-molecule inhibitors. Its isocyanate group offers a reactive handle for conjugation with other pharmacophores, enabling the creation of diverse chemical libraries. Recent screening efforts have identified derivatives of this compound that exhibit promising activity against specific enzyme targets, such as kinases and proteases. These findings highlight its utility in medicinal chemistry and underscore the need for further exploration of its pharmacological properties.

Beyond its applications in drug development, 2,4-difluoro-1-(1-isocyanatocyclopentyl)benzene has also been studied for its potential in material science. Its unique chemical structure allows for the design of novel polymers and coatings with tailored properties. Researchers have demonstrated that incorporating this compound into polymer matrices can enhance thermal stability and mechanical strength, making it a candidate for advanced materials in industrial applications. These interdisciplinary studies bridge the gap between chemistry and materials science, opening new avenues for innovation.

Despite these advancements, challenges remain in the widespread adoption of 2,4-difluoro-1-(1-isocyanatocyclopentyl)benzene. Issues such as scalability, cost-effectiveness, and environmental impact of its synthesis need to be addressed. Future research directions may include the development of more sustainable synthetic methods and the exploration of its biological mechanisms in greater detail. Collaborative efforts between academia and industry will be essential to unlock the full potential of this compound.

In conclusion, 2,4-difluoro-1-(1-isocyanatocyclopentyl)benzene (CAS: 1526218-05-2) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its applications span drug discovery, material science, and beyond, with recent studies shedding light on its synthesis, reactivity, and potential uses. As research continues, this compound is poised to play a significant role in the development of next-generation therapeutics and advanced materials.